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Compound of Interest

Mal-EGGGG-PEGS8-amide-
Compound Name:
bis(deoxyglucitol)

Cat. No.: B12393823

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
experimental protocols, and potential applications of Mal-EGGGG-PEG8-amide-
bis(deoxyglucitol), a heterobifunctional linker commonly utilized in the development of
Antibody-Drug Conjugates (ADCS).

Core Chemical Properties

Mal-EGGGG-PEG8-amide-bis(deoxyglucitol) is a complex molecule designed for
bioconjugation. It features a maleimide group for covalent attachment to thiol-containing
molecules like antibodies, a hydrophilic polyethylene glycol (PEG) spacer to improve solubility
and pharmacokinetic properties, a peptide sequence (EGGGG) that can serve as a cleavage
site, and a bis(deoxyglucitol) amide moiety that further enhances hydrophilicity.

Quantitative Data Summary

The following table summarizes the key computed and experimentally observed properties of
Mal-EGGGG-PEG8-amide-bis(deoxyglucitol).
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Property

Value Source(s)

Identifier Information

(4S)-5-[[2-[[2-[[2-{[2-[2-[2-[2-[2-
[2-[2-[2-[2-[3-[[(2S)-1,5-diox0-
1,5-
bis[[(2S,3R,4R,5R)-2,3,4,5,6-
pentahydroxyhexyl]lamino]pent
an-2-yllJamino]-3-
oxopropoxy]ethoxy]ethoxyleth
oxylethoxy]ethoxy]ethoxy]etho

IUPAC Name _ [1]
xylethylamino]-2-
oxoethyllamino]-2-
oxoethyllamino]-2-
oxoethyllamino]-2-
oxoethyllamino]-4-[[2-(2,5-
dioxopyrrol-1-
yl)acetyllamino]-5-
oxopentanoic acid
CAS Number 2360920-01-8 [2][31[4]
Molecular Formula Cs5H9aN10031 [11121[3]
Physical Properties
Molecular Weight 1391.38 g/mol [2][4]
Exact Mass 1390.6086462 Da [1]
Monoisotopic Mass 1390.6086462 Da [1]
Appearance White to off-white solid [2]
Chemical Properties
Hydrogen Bond Donor Count 21 [1]
Hydrogen Bond Acceptor
yered P 35 [1]
Count
Rotatable Bond Count 69 [1]
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Topological Polar Surface Area 613 A2 [1]

XLogP3 -13.8 [1]

Handling & Storage

-20°C, protect from light,

Storage Conditions ) [2]
stored under nitrogen

Purity (LCMS) 99.61% 2]

Core Reactivity and Mechanism

The primary utility of this molecule stems from the reactivity of the maleimide group.
Maleimides react specifically with sulfhydryl (thiol) groups, such as those on cysteine residues
of antibodies, via a Michael addition reaction. This reaction is highly efficient within a pH range
of 6.5-7.5 and results in a stable thioether bond, covalently linking the molecule to the target
protein.[5][6][7][8]

Maleimide Linker ~ ; Stable Thioether Bond
pH 6.5-7.5 Thiolate Anion Attack Covalent Bond Formation >
Thiol-containing Protein (R-SH) (Succinimide Ring)

Click to download full resolution via product page

Figure 1: Maleimide-Thiol Conjugation Mechanism.

Application in Antibody-Drug Conjugate (ADC)
Development

This linker is classified as a cleavable ADC linker.[3][9] In a typical workflow, an antibody's
interchain disulfide bonds are partially reduced to expose free cysteine residues. The
maleimide end of the linker then reacts with these thiols. The other end of the linker is pre-
attached to a cytotoxic drug payload. Once the ADC binds to its target cell and is internalized,

the linker is designed to be cleaved, releasing the drug.
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General ADC Conjugation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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